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An In-depth Guide to the Regulatory Status, Toxicological Profile, and Analytical Methodologies

in the European Union and the United Kingdom

Executive Summary
This technical guide provides a comprehensive overview of the regulatory status, toxicological

properties, and analytical methods pertaining to Dinobuton. Dinobuton, a dinitrophenol

pesticide, is not approved for use as an active substance in plant protection products in either

the European Union (EU) or the United Kingdom (UK). This document is intended for

researchers, scientists, and drug development professionals, offering detailed data and

methodologies to support research and risk assessment activities. All quantitative data is

presented in structured tables, and key processes are visualized using Graphviz diagrams.

Regulatory Status in the European Union and the
United Kingdom
The use of Dinobuton in plant protection products is not authorized in the European Union or

the United Kingdom.

European Union: Dinobuton is not included in the list of approved active substances under

Regulation (EC) No 1107/2009.[1] This regulation governs the placing of plant protection

products on the market in the EU. Consequently, no plant protection products containing

Dinobuton can be legally sold or used within the EU. The default Maximum Residue Level
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(MRL) for Dinobuton in or on food and feed commodities is set at the limit of determination,

which is typically 0.01 mg/kg, as stipulated by Regulation (EC) No 396/2005.[2]

United Kingdom: Following its departure from the EU, the UK has established its own

independent pesticide regulatory regime. Dinobuton is not an approved active substance in

Great Britain and is therefore not permitted for use in plant protection products.[3] The MRLs

for pesticides in the UK are managed by the Health and Safety Executive (HSE), and for

Dinobuton, the default MRL of 0.01 mg/kg is applicable.

Toxicological Profile
Dinobuton is classified as moderately toxic to mammals. Its primary mechanism of toxicity is

the uncoupling of oxidative phosphorylation.

Mammalian Toxicology
The available toxicological data for Dinobuton are summarized in the tables below.

Table 1: Acute Toxicity of Dinobuton

Species
Route of
Administration

Value Units Reference

Rat Oral 140 mg/kg bw [2]

Rabbit Dermal >3200 mg/kg bw [2]

Rat Inhalation (4h) 0.08 (80) mg/L (mg/m³) [2][4]

Table 2: Subchronic Toxicity of Dinobuton

Species
Study
Duration

NOAEL Units
Effects
Observed

Reference

Dog - 4.5 mg/kg bw/day
Weight loss

at high doses
[4]

Ecotoxicology
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Dinobuton is considered to be highly toxic to aquatic life.

Table 3: Ecotoxicity of Dinobuton

Organism Test Type Value Units
Classificati
on

Reference

Fish Acute - - High [3]

Aquatic

Invertebrates
Acute - - -

Algae - - - -

Data for specific species and endpoints (e.g., LC50, EC50) are limited in the readily available

literature.

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
Dinobuton, like other dinitrophenols, acts as an uncoupler of oxidative phosphorylation in

mitochondria. This process disrupts the synthesis of ATP, the primary energy currency of the

cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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